Cas no 29125-25-5 (Benzeneacetic acid, a-azido-, (aR)-)

• Product Name: Benzeneacetic acid, a-azido-, (aR)-
• CAS No: 29125-25-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 271419
• PubChem ID: 11745169
• Update Time: 2025-04-19

Benzeneacetic acid, a-azido-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-azido-, (aR)-
• (2R)-2-azido-2-phenylacetic acid
• (2-azidophenyl)acetic acid
• (R)-2-azido-2-phenylacetic acid
• (R)-Azidophenylacetic acid
• AKOS006274688
• DTXSID80183385
• EINECS 249-455-9
• 5,6-DICHLORO-4-HYDROXY-3-METHOXYBENZOICACID
• NS00028639
• 29125-25-5

• Inchi： 1S/C8H7N3O2/c9-11-10-7(8(12)13)6-4-2-1-3-5-6/h1-5,7H,(H,12,13)/t7-/m1/s1
• InChI Key： XUICXMXDTICQOZ-SSDOTTSWSA-N
• SMILES： OC([C@@H](C1C=CC=CC=1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.7

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 86.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides